Cas no 737772-45-1 (Ethyl a,g-dioxo-3-trifluoroMethylbenzenebutanoate)

• Product Name: Ethyl a,g-dioxo-3-trifluoroMethylbenzenebutanoate
• CAS No: 737772-45-1
• MF: C₁₃H₁₁F₃O₄
• MW: 288.219254732132
• MDL: MFCD11046244
• CID: 3030079
• PubChem ID: 13370511
• Update Time: 2025-06-12

Ethyl a,g-dioxo-3-trifluoroMethylbenzenebutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl a,g-dioxo-3-trifluoroMethylbenzenebutanoate
• CS-0262301
• 737772-45-1
• G22044
• EN300-82059
• DTXSID201224081
• ethyl 2,4-dioxo-4-[3-(trifluoromethyl)phenyl]butanoate
• Ethyl I+/-,I(3)-dioxo-3-(trifluoromethyl)benzenebutanoate
• Ethyla,g-dioxo-3-trifluoromethylbenzenebutanoate
• MFCD11046244
• ethyl 3-trifluoromethylbenzoylpyruvate
• AKOS000210592
• SCHEMBL10957817
• DTXCID501655356
• MEB77245
• 827-610-7
• Ethyl alpha,gamma-dioxo-3-(trifluoromethyl)benzenebutanoate
• ethyl 2,4-dioxo-4-(3-(trifluoromethyl)phenyl)butanoate

• MDL： MFCD11046244
• Inchi： 1S/C13H11F3O4/c1-2-20-12(19)11(18)7-10(17)8-4-3-5-9(6-8)13(14,15)16/h3-6H,2,7H2,1H3
• InChI Key： SMRXWQFVAQRZKU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(CC(C(=O)OCC)=O)=O)=C1)(F)F

Computed Properties

• Exact Mass: 288.06094331g/mol
• Monoisotopic Mass: 288.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4Ų

Additional information on Ethyl a,g-dioxo-3-trifluoroMethylbenzenebutanoate

Comprehensive Overview of Ethyl α,γ-Dioxo-3-trifluoromethylbenzenebutanoate (CAS No. 737772-45-1)

Ethyl α,γ-dioxo-3-trifluoromethylbenzenebutanoate (CAS 737772-45-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique trifluoromethyl group and dioxo functionality make it a versatile building block for designing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific trends, addressing frequently searched queries like "synthetic applications of fluorinated esters" and "CAS 737772-45-1 uses."

The compound’s molecular structure features an ethyl ester linked to a benzenebutanoate backbone with α,γ-diketone and trifluoromethyl substituents. This configuration enhances its reactivity in cross-coupling reactions and nucleophilic substitutions, topics often explored in organic chemistry forums. Researchers value its role in developing fluorinated APIs (Active Pharmaceutical Ingredients), aligning with the growing demand for FDA-approved fluorinated drugs.

In agrochemicals, Ethyl α,γ-dioxo-3-trifluoromethylbenzenebutanoate serves as a precursor for herbicides and pesticides, addressing global concerns about sustainable crop protection. Its CF3 group improves compound stability and bioavailability, a hot topic in green chemistry discussions. Recent studies highlight its potential in photovoltaic materials, linking to trends like renewable energy innovation.

Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its purity, a common focus in lab protocol searches. Storage recommendations (2-8°C under inert gas) and handling precautions are frequently queried, emphasizing user safety without referencing restricted classifications.

With patents citing 737772-45-1 in drug delivery systems, this compound aligns with trending searches like "next-gen pharmaceutical excipients." Its low toxicity profile (per OECD guidelines) further supports its adoption in cosmetic chemistry, another high-traffic topic.

In summary, Ethyl α,γ-dioxo-3-trifluoromethylbenzenebutanoate bridges academic research and industrial applications, answering popular queries on "fluorinated compound synthesis" while adhering to SEO-optimized scientific communication standards.